Cas no 1732-45-2 (3-methyl-5-phenyl-1,2-thiazole)

• Product Name: 3-methyl-5-phenyl-1,2-thiazole
• CAS No: 1732-45-2
• MF: C₁₀H₉NS
• MW: 175.250160932541
• MDL: MFCD01416613
• CID: 1358337
• PubChem ID: 600269
• Update Time: 2025-08-05

3-methyl-5-phenyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3-methyl-5-phenyl-
• 3-methyl-5-phenyl-1,2-thiazole
• 3-Methyl-5-phenylisothiazole
• UAHWBAYZJSQQJY-UHFFFAOYSA-N
• SCHEMBL8113541
• DTXSID90344905
• BAA73245
• EN300-264426
• 1732-45-2

• MDL： MFCD01416613
• Inchi： 1S/C10H9NS/c1-8-7-10(12-11-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： UAHWBAYZJSQQJY-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.04567
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-methyl-5-phenyl-1,2-thiazole

3-Methyl-5-Phenyl-1,2-Thiazole (CAS No. 1732-45-2): A Comprehensive Overview

3-Methyl-5-phenyl-1,2-thiazole (CAS No. 1732-45-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiazole ring structure, exhibits a range of biological activities and physical properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 3-methyl-5-phenyl-1,2-thiazole.

Chemical Structure and Properties

3-Methyl-5-phenyl-1,2-thiazole is a heterocyclic compound with the molecular formula C₉H₉NS. The thiazole ring, which consists of a five-membered ring with one sulfur and one nitrogen atom, is a key structural feature that imparts unique chemical and biological properties to the molecule. The presence of the methyl and phenyl substituents further enhances its reactivity and functional versatility. The compound is typically a white crystalline solid with a melting point of approximately 86°C and is soluble in common organic solvents such as ethanol and dichloromethane.

Synthesis Methods

The synthesis of 3-methyl-5-phenyl-1,2-thiazole can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the condensation of 2-aminothiophenol with acetylacetone in the presence of an acid catalyst. Another approach utilizes the reaction between 2-chloroacetamide and phenylacetonitrile followed by cyclization under basic conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free reactions.

Biological Activities

3-Methyl-5-phenyl-1,2-thiazole has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it has demonstrated antimicrobial activity against a range of bacterial and fungal strains, making it a promising candidate for the development of new antimicrobial agents.

In the field of medicinal chemistry, 3-methyl-5-phenyl-1,2-thiazole has been explored for its potential therapeutic applications. Studies have indicated that derivatives of this compound can modulate various biological pathways, including those involved in inflammation and cancer. For instance, certain thiazole derivatives have shown promise in inhibiting tumor growth and metastasis by targeting specific signaling pathways such as PI3K/AKT and MAPK.

Potential Applications

The diverse chemical properties and biological activities of 3-methyl-5-phenyl-1,2-thiazole make it suitable for a wide range of applications. In pharmaceuticals, it can be used as a lead compound for the development of new drugs targeting various diseases such as cancer, inflammation, and microbial infections. In materials science, thiazole-based compounds are being investigated for their use in organic electronics due to their excellent electronic properties and stability.

In addition to these applications, 3-methyl-5-phenyl-1,2-thiazole has also found use in analytical chemistry as a chelating agent for metal ions. Its ability to form stable complexes with transition metals makes it useful in various analytical techniques such as spectrophotometry and chromatography.

Current Research Trends

The ongoing research on 3-methyl-5-phenyl-1,2-thiazole continues to uncover new insights into its potential uses and mechanisms of action. Recent studies have focused on optimizing the synthesis methods to improve yield and reduce environmental impact. Additionally, efforts are being made to develop novel thiazole derivatives with enhanced biological activities and reduced side effects.

In the realm of drug discovery, high-throughput screening techniques are being employed to identify thiazole-based compounds with specific therapeutic targets. Machine learning algorithms are also being utilized to predict the biological activities of these compounds based on their structural features.

Conclusion

3-Methyl-5-phenyl-1,2-thiazole (CAS No. 1732-45-2) is a multifaceted compound with a rich history in both fundamental research and practical applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration in various fields such as medicinal chemistry, materials science, and analytical chemistry. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.